BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Ethylmorpholin-3-one: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Ethylmorpholin-3-one

cat. No.: B1283414

For Researchers, Scientists, and Drug Development Professionals
Introduction

5-Ethylmorpholin-3-one is a heterocyclic organic compound belonging to the morpholin-3-one
class. While specific research on this particular derivative is limited in publicly available
literature, the morpholin-3-one scaffold is a recognized pharmacophore in medicinal chemistry,
appearing in a variety of biologically active molecules. This technical guide consolidates the
available information on the basic properties, synthesis, and potential biological relevance of 5-
Ethylmorpholin-3-one, aiming to provide a foundational resource for researchers in drug
discovery and chemical synthesis.

Core Properties

The fundamental physicochemical properties of 5-Ethylmorpholin-3-one are summarized
below. It is important to note that experimentally determined data for several key properties are
not readily available in the current literature.

Table 1: Physicochemical Properties of 5-Ethylmorpholin-3-one
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Property Value Source/Comment
CAS Number 77605-88-0 -

Molecular Formula CeH11NO:2 -

Molecular Weight 129.16 g/mol -

Appearance Not specified -

Melting Point Data not available -

Boiling Point Data not available -

Flash Point 133 °C Safety Data Sheet
Solubility Data not available -

Table 2: Computational Data for 5-Ethylmorpholin-3-one

Property Value Source/Comment
Topological Polar Surface Area

38.33 A2 Calculated
(TPSA)
LogP -0.0886 Calculated
Hydrogen Bond Acceptors 2 Calculated
Hydrogen Bond Donors 1 Calculated
Rotatable Bonds 1 Calculated

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthetic protocols specifically for 5-Ethylmorpholin-3-one are
scarce. However, general methods for the synthesis of related 5-substituted morpholin-3-ones
provide a strong basis for its preparation.

General Synthesis of 5-Substituted Morpholin-3-ones
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A common and versatile method for the synthesis of N-protected 5-substituted morpholin-3-
ones involves a two-step process starting from an appropriate amino alcohol.[1]

Step 1: Reaction with Ethyl Chloroacetate The amino alcohol is reacted with ethyl
chloroacetate to form an intermediate ester.

Step 2: Cyclization and Protection The intermediate undergoes cyclization to form the
morpholin-3-one ring, which can then be N-protected if desired.

General Synthesis of 5-Alkylmorpholin-3-one

Ethyl Chloroacetate

+ Ethyl Chloroacetate Cyclization _

Intermediate Ester 5-Ethylmorpholin-3-one

Amino Alcohol
(e.g., 2-Amino-1-butanol for 5-ethyl derivative)

Click to download full resolution via product page
Figure 1: General synthetic workflow for 5-alkylmorpholin-3-ones.

Experimental Protocol: Reduction of (S)-5-Ethylmorpholin-3-one (Example from Patent
Literature)

A patent for the synthesis of 2-aminobenzoxazole carboxamides describes a procedure for the
reduction of the carbonyl group of (S)-5-ethylmorpholin-3-one. While this protocol focuses on
a subsequent reaction, it provides insight into the reactivity of the title compound.[2]

e Reaction: A solution of (S)-5-ethylmorpholin-3-one (1.9 g, 15 mmol) in tetrahydrofuran
(THF, 10 mL) was added dropwise over 20 minutes to an ice-cold solution of lithium
aluminum hydride (1.0 M in THF, amount not specified).

o Conditions: After the addition was complete, the ice bath was removed, and the reaction
mixture was stirred at reflux for 20 hours.
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o Work-up: The reaction was cooled in an ice bath and quenched by the sequential dropwise
addition of water (1.2 mL), a 15% aqueous solution of sodium hydroxide (1.2 mL), and water
(1.2 mL).

This protocol suggests that the lactam carbonyl of 5-ethylmorpholin-3-one can be effectively
reduced using standard reducing agents like lithium aluminum hydride.

Spectroscopic Data

As of the latest literature search, no experimental spectroscopic data (*H NMR, 3C NMR, IR,
Mass Spectrometry) for 5-Ethylmorpholin-3-one has been published. Researchers
investigating this compound will need to perform their own analytical characterization.

Biological Activity and Signaling Pathways

There is currently no specific information available in the scientific literature regarding the
biological activity or associated signaling pathways of 5-Ethylmorpholin-3-one. However, the
broader class of morpholine and morpholin-3-one derivatives has been investigated for a range
of therapeutic applications.

The morpholine ring is a common scaffold in medicinal chemistry, known to improve the
pharmacokinetic properties of drug candidates. Derivatives of morpholin-3-one have been
explored for their potential as:

e Anti-inflammatory agents[3][4]
e Anticancer agents
e Tachykinin antagonists[5]

Given the established biological relevance of the morpholin-3-one core, 5-Ethylmorpholin-3-
one represents a valuable starting point for the synthesis of novel compounds for biological
screening.
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Drug Discovery Workflow for 5-Ethylmorpholin-3-one Derivatives
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Figure 2: A potential workflow for the investigation of 5-ethylmorpholin-3-one in drug
discovery.

Conclusion
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5-Ethylmorpholin-3-one is a chemical entity with a foundation in the well-established
morpholin-3-one scaffold. While specific experimental data for this compound is largely
unavailable, this guide provides a summary of its known properties and outlines logical starting
points for its synthesis and potential biological evaluation based on related structures. Further
research is warranted to fully characterize this compound and explore its potential in medicinal
chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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